Cas no 1805266-18-5 (Methyl 5-amino-2-chloro-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 5-amino-2-chloro-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805266-18-5
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4852632
• Update Time: 2025-11-07

Methyl 5-amino-2-chloro-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-chloro-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-6(15)2-4-5(13)3-14-8(10)7(4)9(11)12/h3,9H,2,13H2,1H3
• InChI Key： YYWPMJSQCAJKOM-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=CN=1)N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-chloro-3-(difluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 5-amino-2-chloro-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805266-18-5)

Methyl 5-amino-2-chloro-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805266-18-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role in developing novel fungicides and antimicrobial agents, aligning with the growing demand for sustainable agricultural solutions and next-generation therapeutics.

The compound's 5-amino and ester functional groups enhance its reactivity, enabling diverse chemical modifications. Recent studies highlight its utility in heterocyclic chemistry, where it serves as a precursor for N-heterocyclic carbene ligands and metal-organic frameworks (MOFs). These applications are pivotal in catalysis and material science, addressing contemporary challenges in green chemistry and energy storage. Furthermore, its difluoromethyl moiety is a key motif in fluorinated pharmaceuticals, a trending topic due to fluorine's ability to improve drug bioavailability and metabolic stability.

From an industrial perspective, Methyl 5-amino-2-chloro-3-(difluoromethyl)pyridine-4-acetate is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic substitution. Optimizing its production is a focus area, as cost-effective synthesis routes are critical for scaling up applications. Analytical techniques like HPLC, NMR, and mass spectrometry ensure high purity, meeting stringent standards for research and commercial use. The compound's stability under various pH conditions also makes it suitable for formulation development.

In the context of AI-driven drug discovery, this pyridine derivative is frequently cited in cheminformatics databases. Its structural features are leveraged in machine learning models to predict bioactive compounds, a hot topic in computational chemistry. Additionally, its environmental fate and ecotoxicology profile are under scrutiny, reflecting the broader industry shift toward sustainable chemicals. Regulatory compliance, such as REACH and FDA guidelines, further underscores its safe handling and disposal protocols.

Emerging trends also link CAS No. 1805266-18-5 to precision agriculture, where targeted agrochemicals minimize ecological impact. Its mode of action against plant pathogens is being explored via genomic studies, resonating with the push for climate-resilient crops. As the scientific community prioritizes carbon-neutral synthesis, this compound's role in catalytic C-H activation reactions is gaining traction, offering atom-economical pathways for complex molecule construction.

In summary, Methyl 5-amino-2-chloro-3-(difluoromethyl)pyridine-4-acetate exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from pharmaceutical intermediates to agrochemical scaffolds—highlight its relevance in addressing global challenges. With ongoing advancements in synthetic methodologies and bioactivity profiling, this compound remains a cornerstone in modern chemical research.